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Compound of Interest

Compound Name: NMS-P515

Cat. No.: B15588095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NMS-P515 is a potent and stereospecific inhibitor of Poly(ADP-ribose) polymerase 1 (PARP-1),

a key enzyme in the DNA damage response (DDR) pathway.[1][2][3] Accurate and consistent

preparation of NMS-P515 stock solutions is critical for obtaining reliable and reproducible

results in preclinical research and drug development. This document provides a detailed

protocol for the preparation, storage, and handling of NMS-P515 stock solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for NMS-P515 are summarized in the table

below.
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Property Value Source(s)

Molecular Weight 355.47 g/mol [4]

Appearance White to off-white solid [4]

Solubility in DMSO 3.33 mg/mL (9.37 mM) [4]

Storage (Solid)
-20°C for up to 3 years; 4°C for

up to 2 years
[4]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[4]

Experimental Protocol: Preparation of a 10 mM
NMS-P515 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NMS-P515 in Dimethyl

Sulfoxide (DMSO).

Materials:

NMS-P515 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (sterile, polypropylene)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Pre-equilibration: Before opening, allow the vial of NMS-P515 powder to equilibrate to room

temperature for at least 60 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of NMS-P515 powder into the tube. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 3.55 mg of NMS-P515.

Calculation: Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example: 10 mM x 1 mL x 355.47 g/mol / 1000 = 3.55 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the NMS-P515 powder. For the example above, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the

compound. If the compound does not fully dissolve, brief sonication in an ultrasonic bath

may be required.[4] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge

tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4]
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Caption: Experimental workflow for NMS-P515 stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15588095?utm_src=pdf-body-img
https://www.benchchem.com/product/b15588095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DNA Damage
(e.g., Single-Strand Break)

PARP-1 Recruitment
and Activation

Poly(ADP-ribosyl)ation
(PARylation)

Recruitment of
DNA Damage Repair (DDR)

Proteins

DNA Repair

NMS-P515

Inhibition

Click to download full resolution via product page

Caption: Simplified PARP-1 signaling pathway and the inhibitory action of NMS-P515.

Concluding Remarks
The protocols and data presented herein are intended to serve as a comprehensive guide for

the preparation and handling of NMS-P515 stock solutions. Adherence to these guidelines will

help ensure the integrity and activity of the compound, leading to more reliable and

reproducible experimental outcomes. As with any chemical reagent, appropriate personal

protective equipment should be worn, and all handling should be performed in a designated

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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